Cas no 1418117-81-3 (Methyl 1-(Methylsulfonyl)-3-azetidinecarboxylate)

• Product Name: Methyl 1-(Methylsulfonyl)-3-azetidinecarboxylate
• CAS No: 1418117-81-3
• MF: C₆H₁₁NO₄S
• MW: 193.22084069252
• MDL: MFCD22682788
• CID: 858592
• PubChem ID: 77519357
• Update Time: 2025-04-19

Methyl 1-(Methylsulfonyl)-3-azetidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(Methylsulfonyl)-3-azetidinecarboxylate
• Methyl 1-(methylsulfonyl)-3-azetidinecarboxate
• methyl 1-methylsulfonylazetidine-3-carboxylate
• BS-21454
• SB50734
• 3-Azetidinecarboxylic acid, 1-(methylsulfonyl)-, methyl ester
• SY022500
• DB-230662
• methyl 1-methanesulfonylazetidine-3-carboxylate
• AKOS027256847
• CS-0210963
• MFCD22682788
• Methyl1-(Methylsulfonyl)-3-azetidinecarboxylate
• DTXSID701183430
• 1418117-81-3
• A50767

• MDL： MFCD22682788
• Inchi： 1S/C6H11NO4S/c1-11-6(8)5-3-7(4-5)12(2,9)10/h5H,3-4H2,1-2H3
• InChI Key： XCGXPHCGRNPFKK-UHFFFAOYSA-N
• SMILES： S(C)(N1CC(C(=O)OC)C1)(=O)=O

Computed Properties

• Exact Mass: 193.04100
• Monoisotopic Mass: 193.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 72.06000
• LogP: 0.06950